3,5-dimethyl-N-2-naphthyl-4-isoxazolecarboxamide

• IUPAC Name: 3,5-dimethyl-N-naphthalen-2-yl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H14N2O2/c1-10-15(11(2)20-18-10)16(19)17-14-8-7-12-5-3-4-6-13(12)9-14/h3-9H,1-2H3,(H,17,19)
• InChI Key: NSHVPOJDTHGDMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C16H14N2O2
• DSSTOX Substance ID: DTXSID701323232
• Molecular Weight: 266.29 g/mol
• Solubility: 11.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 289630-39-3

Description

Synthesis Analysis

The synthesis of isoxazole derivatives, including those similar to 3,5-dimethyl-N-2-naphthyl-4-isoxazolecarboxamide, often involves chemoselective nucleophilic chemistry. For example, a collection of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides was prepared starting from dimethyl 3-(chloromethyl)isoxazole-4,5-dicarboxylate, showcasing the chemoselective transformations possible within this chemical class (Yu et al., 2009).

Molecular Structure Analysis

The molecular structure of isoxazole derivatives can be highly varied. In one case, the molecule of 2,6-dimethyl-N-(5-methyl-3-isoxazolyl)benzamide consists of two approximately planar parts: an N-3-amido-5-methylisoxazole group and a 2,6-dimethylbenzene group. This demonstrates the planarity and potential for hydrogen bonding within such molecules (Rodier et al., 1993).

Chemical Reactions and Properties

Isoxazole derivatives can undergo various chemical reactions due to their reactive sites. For instance, the conversion of carboxylic acids to amides and the chemoselective oxidation of thioether moieties to sulfonyl groups are common transformations. These reactions expand the chemical versatility of isoxazole compounds (Yu et al., 2009).

Physical Properties Analysis

The physical properties of isoxazole derivatives, such as solubility and crystallinity, can vary significantly based on their structure. For instance, some aromatic polyamides based on related naphthalene structures show excellent solubility in polar solvents and the ability to form transparent, flexible, and tough films (Hsiao & Chu, 1997).

Chemical Properties Analysis

Isoxazole compounds exhibit a wide range of chemical properties, including their reactivity towards nucleophiles and electrophiles, stability under various conditions, and potential for forming diverse chemical bonds. For example, the stability and decomposition kinetics of certain isoxazole derivatives in solutions have been studied, highlighting the importance of understanding these properties for potential applications (Dabbene et al., 1994).

Mechanism of Action

The mechanism of action of isoxazole derivatives can vary depending on the specific compound. For example, some isoxazole derivatives act as agonists of the bile acid G protein-coupled receptor TGR5.

Safety and Hazards

The safety and hazards associated with isoxazole derivatives can vary widely depending on the specific compound and its substituents. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This includes the development of alternate metal-free synthetic routes.